Cas no 923585-12-0 (L-Leucine, L-methionyl-L-alanyl-L-isoleucyl-L-tryptophyl-L-seryl-L-histidyl-)

• Product name: L-Leucine, L-methionyl-L-alanyl-L-isoleucyl-L-tryptophyl-L-seryl-L-histidyl-
• CAS No: 923585-12-0
• MF: C₄₀H₆₀N₁₀O₉S
• MW: 857.031000000001
• CID: 736634
• PubChem ID: 71445662

L-Leucine, L-methionyl-L-alanyl-L-isoleucyl-L-tryptophyl-L-seryl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-methionyl-L-alanyl-L-isoleucyl-L-tryptophyl-L-seryl-L-histidyl-
• DTXSID70854178
• L-Methionyl-L-alanyl-L-isoleucyl-L-tryptophyl-L-seryl-L-histidyl-L-leucine
• 923585-12-0

• Inchi： InChI=1S/C40H60N10O9S/c1-7-22(4)33(50-34(52)23(5)45-35(53)27(41)12-13-60-6)39(57)47-29(15-24-17-43-28-11-9-8-10-26(24)28)36(54)49-32(19-51)38(56)46-30(16-25-18-42-20-44-25)37(55)48-31(40(58)59)14-21(2)3/h8-11,17-18,20-23,27,29-33,43,51H,7,12-16,19,41H2,1-6H3,(H,42,44)(H,45,53)(H,46,56)(H,47,57)(H,48,55)(H,49,54)(H,50,52)(H,58,59)/t22-,23-,27-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： SSTVCGMWJPXSCO-CRUMIMKCSA-N
• SMILES： CCC(C)C(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CO)C(=O)NC(CC3=CN=CN3)C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(C)NC(=O)C(CCSC)N

Computed Properties

• Exact Mass: 856.42654470g/mol
• Monoisotopic Mass: 856.42654470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 60
• Rotatable Bond Count: 25
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 328Ų